Cas no 14372-67-9 (Thiocyanic acid,3-methoxyphenyl ester)

• Product Name: Thiocyanic acid,3-methoxyphenyl ester
• CAS No: 14372-67-9
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 174554
• PubChem ID: 3014831
• Update Time: 2025-04-19

Thiocyanic acid,3-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,3-methoxyphenyl ester
• (3-methoxyphenyl) thiocyanate
• 1-Methoxy-3-rhodan-benzol
• 3-methoxy-phenyl thiocyanate
• 3-Methoxyphenyl thiocyanate
• 3-Methoxy-phenylthiocyanat
• AC1MI07K
• AG-D-86478
• CTK4C3780
• m-Methoxyphenyl thiocyanate
• Thiocyanic acid, m-methoxyphenyl ester
• Thiocyanic acid, 3-methoxyphenyl ester
• SCHEMBL17378573
• DTXSID30162529
• 14372-67-9

• Inchi： 1S/C8H7NOS/c1-10-7-3-2-4-8(5-7)11-6-9/h2-5H,1H3
• InChI Key： ADKQMKHKLPZXNN-UHFFFAOYSA-N
• SMILES： S(C#N)C1=CC=CC(=C1)OC

Computed Properties

• Exact Mass: 165.024835
• Monoisotopic Mass: 165.024835
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3
• XLogP3: 2.5

Experimental Properties

• Density: 1.2
• Boiling Point: 272.1°Cat760mmHg
• Flash Point: 118.4°C
• Refractive Index: 1.583